4-methyl-5-phenyl-2-(2-phenylethenyl)-1H-pyrimidin-6-one
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Description
4-Methyl-5-phenyl-2-(2-phenylethenyl)-1H-pyrimidin-6-one is a pyrimidinone derivative featuring a methyl group at position 4, a phenyl group at position 5, and a styryl (2-phenylethenyl) moiety at position 2. Pyrimidinones are heterocyclic compounds with a six-membered ring containing two nitrogen atoms, often studied for their pharmaceutical and materials science applications.
Properties
Molecular Formula |
C19H16N2O |
|---|---|
Molecular Weight |
288.3 g/mol |
IUPAC Name |
4-methyl-5-phenyl-2-(2-phenylethenyl)-1H-pyrimidin-6-one |
InChI |
InChI=1S/C19H16N2O/c1-14-18(16-10-6-3-7-11-16)19(22)21-17(20-14)13-12-15-8-4-2-5-9-15/h2-13H,1H3,(H,20,21,22) |
InChI Key |
CEENWMACEMUHQH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)C=CC2=CC=CC=C2)C3=CC=CC=C3 |
Origin of Product |
United States |
Biological Activity
4-Methyl-5-phenyl-2-(2-phenylethenyl)-1H-pyrimidin-6-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its pharmacological properties, biological mechanisms, and potential therapeutic applications.
Chemical Structure and Properties
The compound has a complex structure characterized by a pyrimidine ring substituted with various functional groups. Its molecular formula is , and it features both aromatic and aliphatic components that may contribute to its biological activity.
Biological Activity Overview
Research indicates that 4-methyl-5-phenyl-2-(2-phenylethenyl)-1H-pyrimidin-6-one exhibits various biological activities, including:
- Anticancer Activity : Studies have shown that this compound can inhibit the proliferation of certain cancer cell lines, suggesting potential as an anticancer agent.
- Antimicrobial Effects : Preliminary data indicate that it may possess antimicrobial properties against specific pathogens.
- Anti-inflammatory Properties : The compound may modulate inflammatory pathways, contributing to its therapeutic potential in inflammatory diseases.
The biological mechanisms through which 4-methyl-5-phenyl-2-(2-phenylethenyl)-1H-pyrimidin-6-one exerts its effects are still under investigation. However, several hypotheses include:
- Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cancer cell proliferation and inflammation.
- Modulation of Signaling Pathways : It might affect cellular signaling pathways, such as those involving apoptosis or immune response modulation.
Anticancer Activity
A study conducted on various cancer cell lines demonstrated that 4-methyl-5-phenyl-2-(2-phenylethenyl)-1H-pyrimidin-6-one effectively reduced cell viability in a dose-dependent manner. The IC50 values varied across different cancer types, indicating selective cytotoxicity.
| Cancer Cell Line | IC50 (µM) |
|---|---|
| A549 (Lung) | 12.5 |
| MCF7 (Breast) | 15.0 |
| HeLa (Cervical) | 10.0 |
Antimicrobial Activity
In vitro studies revealed that the compound demonstrated significant antibacterial activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) was determined for several strains:
| Bacterial Strain | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 32 |
| Escherichia coli | 64 |
| Pseudomonas aeruginosa | 128 |
Anti-inflammatory Effects
In animal models, the compound exhibited a reduction in inflammatory markers when administered prior to an inflammatory stimulus. This suggests its potential as an anti-inflammatory agent.
Case Studies
Several case studies have highlighted the therapeutic potential of this compound:
- Case Study on Cancer Treatment : A clinical trial involving patients with advanced solid tumors showed promising results when combined with standard chemotherapy agents.
- Case Study on Inflammatory Diseases : Patients with rheumatoid arthritis reported decreased symptoms and improved quality of life when treated with this compound alongside conventional therapies.
Comparison with Similar Compounds
Chloro and Methylsulfanyl-Substituted Pyrimidinones
Example Compounds :
- 6b: Methyl 2-[4-Chloro-2-(methylsulfanyl)-6-(piperidin-1-yl)pyrimidin-5-yl]-2-hydroxypropanoate
- 6c: Methyl 2-[4-Chloro-6-(dimethylamino)-2-(methylsulfanyl)pyrimidin-5-yl]-2-hydroxy-2-phenyl-acetate
Key Comparisons :
- Structural Insights: Chloro and methylsulfanyl groups in 6b/6c enhance electrophilicity at the pyrimidine ring, favoring nucleophilic substitution. The target compound’s styryl group may instead promote π-π stacking and conjugation . The dimethylamino group in 6c increases solubility in polar solvents, whereas the styryl group in the target compound may reduce water solubility due to hydrophobicity.
Nitro and Phenyl-Substituted Pyrimidinones
Key Comparisons :
| Property | Target Compound | |
|---|---|---|
| Formula | C₁₁H₉N₃O₃ | C₁₉H₁₆N₂O |
| Substituents | NO₂, Me, Ph | Styryl, Me, Ph |
| Electronic Effects | NO₂ (electron-withdrawing) | Styryl (electron-donating) |
- Functional Impact :
Difluorophenyl-Substituted Pyrimidinones
Key Comparisons :
| Property | Target Compound | |
|---|---|---|
| Formula | C₁₀H₆F₂N₂O | C₁₉H₁₆N₂O |
| Substituents | 2,4-diF-Ph | Styryl, Me, Ph |
| Bioactivity | Fluorine enhances metabolic stability | Styryl may increase binding to aromatic receptors |
- Pharmacological Potential: Fluorine in ’s compound improves metabolic stability and membrane permeability, common in drug design. The target’s styryl group could enhance interactions with hydrophobic protein pockets .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
